Cas no 1332651-40-7 (1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol)

• Product Name: 1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol
• CAS No: 1332651-40-7
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• MDL: MFCD19601838
• CID: 4584480
• PubChem ID: 63894513
• Update Time: 2025-06-20

1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol
• 1-(4-bromo-2-fluorophenyl)-2-methylpropan-1-ol
• Benzenemethanol, 4-bromo-2-fluoro-α-(1-methylethyl)-

• MDL： MFCD19601838
• Inchi： 1S/C10H12BrFO/c1-6(2)10(13)8-4-3-7(11)5-9(8)12/h3-6,10,13H,1-2H3
• InChI Key： UENIBTJCNAAWMS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1F)(O)C(C)C

Computed Properties

• Exact Mass: 246.00556g/mol
• Monoisotopic Mass: 246.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol

Professional Introduction to 1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol (CAS No. 1332651-40-7)

1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol, identified by its CAS number 1332651-40-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. The presence of both bromine and fluorine substituents in its aromatic ring enhances its potential as a building block for drug discovery, particularly in the synthesis of small-molecule inhibitors and modulators.

The< strong>4-Bromo-2-fluorophenyl moiety is particularly noteworthy due to its ability to engage in various chemical reactions, including cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions allow for the introduction of additional functional groups, thereby expanding the compound's utility in medicinal chemistry. The< strong>2-methyl-1-propanol side chain provides a hydrophobic anchor, which can be tailored to improve solubility and bioavailability of derived compounds. This dual functionality makes 1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol a versatile intermediate in the synthesis of pharmacologically active molecules.

In recent years, there has been a surge in research focused on developing novel treatments for neurological and inflammatory disorders. The< strong>4-Bromo-2-fluorophenyl scaffold has been explored in several studies for its potential to interact with specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in neuroinflammation, such as COX-2 and LOX-5. The< strong>2-methyl-1-propanol group contributes to the overall pharmacokinetic properties of these derivatives, enhancing their metabolic stability and reducing unwanted side effects.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening techniques to identify promising candidates for further development. 1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol has been utilized in virtual screening campaigns to identify potential inhibitors of kinases and other enzymes implicated in cancer progression. Preliminary results from these studies indicate that compounds derived from this scaffold exhibit high binding affinity and selectivity, making them attractive candidates for further optimization.

The synthesis of 1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include bromination and fluorination of the aromatic ring, followed by alkylation with the< strong>2-methyl-1-propanol moiety. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical-grade materials that meet stringent regulatory requirements.

The< strong>CAS number 1332651-40-7 serves as a unique identifier for this compound, facilitating its tracking and documentation in research laboratories and industrial settings. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this compound in their studies. The growing interest in 1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol underscores its significance as a key intermediate in drug discovery efforts aimed at addressing unmet medical needs.

In conclusion, 1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanol, with its CAS number 1332651-40-7, represents a valuable asset in the pharmaceutical chemist's toolkit. Its unique structural features and synthetic accessibility make it an ideal candidate for further exploration in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing complex diseases and improving patient outcomes.